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Compound of Interest

Compound Name: 3-Aminobenzoate

Cat. No.: B8586502 Get Quote

Chemical Identity and Physicochemical
Properties
3-Aminobenzoate refers to the conjugate base of 3-aminobenzoic acid. This guide will cover

the parent acid and its common ester derivatives, which are of significant interest in research

and industry. 3-Aminobenzoic acid, also known as meta-aminobenzoic acid (MABA), is an

aromatic organic compound featuring both an amino group and a carboxylic acid group.

Chemical Structure
The chemical structure of 3-aminobenzoic acid consists of a benzene ring substituted with an

amino group (-NH₂) and a carboxylic acid group (-COOH) at positions 1 and 3, respectively.

Physicochemical Data
The key physicochemical properties of 3-aminobenzoic acid and its common methyl and ethyl

esters are summarized in the table below for easy comparison.
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Property
3-Aminobenzoic
Acid

Methyl 3-
Aminobenzoate

Ethyl 3-
Aminobenzoate

CAS Number 99-05-8 4518-10-9 582-33-2

Molecular Formula C₇H₇NO₂ C₈H₉NO₂ C₉H₁₁NO₂

Molecular Weight 137.14 g/mol 151.16 g/mol 165.19 g/mol

Appearance
White to off-white

crystalline powder

Light beige to brown

crystalline powder[1]

Oily liquid, clear

yellow to light brown

Melting Point 178-180 °C 49-57 °C[2] 27-30 °C

Boiling Point Decomposes 170 °C at 20 mmHg[2]
172-175 °C at 13

mmHg

Density 1.51 g/cm³ 1.232 g/cm³[3] 1.107 g/mL at 25 °C

pKa (carboxyl group) 3.07[2][4] - 3.50 (Predicted)

pKa (amino group) 4.79[2][4] - -

Solubility in Water
Slightly soluble (~5.9

g/L at 15 °C)[5]

Slightly soluble (0.1-

1%)[3]
Slightly soluble

Solubility in Organic

Solvents

Soluble in acetone,

ethanol, ether[2]

Soluble in common

organic solvents

Soluble in alcohol and

ether

Synthesis and Reactivity
Synthesis
3-Aminobenzoic Acid: The most common laboratory and industrial synthesis of 3-aminobenzoic

acid involves the reduction of 3-nitrobenzoic acid.[5]

Experimental Workflow: Synthesis of 3-Aminobenzoic Acid
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Workflow for the Synthesis of 3-Aminobenzoic Acid

3-Nitrobenzoic Acid

Reduction
(e.g., Sn/HCl or Catalytic Hydrogenation)

Crude 3-Aminobenzoic Acid

Purification
(Recrystallization)

Pure 3-Aminobenzoic Acid

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 3-aminobenzoic acid.

3-Aminobenzoate Esters: These are typically synthesized via Fischer esterification of 3-

aminobenzoic acid with the corresponding alcohol in the presence of an acid catalyst.[6]

Reactivity
3-Aminobenzoic acid and its esters are bifunctional compounds, exhibiting reactivity at both the

amino and carboxylic acid/ester groups.

Amino Group: Undergoes reactions such as diazotization, acylation, and alkylation.

Carboxylic Acid/Ester Group: The carboxylic acid can be converted to esters (esterification)

or acid chlorides. The ester group can undergo hydrolysis and transesterification.
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Applications in Drug Development and Biological
Activity
3-Aminobenzoate and its derivatives are valuable building blocks in medicinal chemistry and

have shown diverse biological activities.

Role in Enhancing Intestinal Barrier Integrity
Recent studies have highlighted the potential of 3-aminobenzoic acid in the management of

ulcerative colitis (UC). It has been shown to enhance intestinal barrier integrity by upregulating

the expression of tight junction proteins.[7]

Signaling Pathway: 3-ABA and Tight Junction Regulation
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3-ABA's Influence on Intestinal Epithelial Tight Junctions

Intestinal Epithelial Cell

3-Aminobenzoic Acid (3-ABA)

Intracellular Signaling Cascade

Modulates

Upregulation of Tight Junction Proteins

Claudin-1 (CLDN1) Zonula Occludens-1 (TJP1/ZO-1)

Enhanced Intestinal
Barrier Function
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Biodegradation of 3-Aminobenzoate in Comamonas sp.

3-Aminobenzoate

3-Aminobenzoate
6-monooxygenase (mabA)

5-Aminosalicylate

5-Aminosalicylate
1,2-dioxygenase (mabB)

Downstream Metabolites

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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